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Compound of Interest

Compound Name: NCX 466
Cat. No.: B10782891
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. NCX 466, a cyclooxygenase (COX)-inhibiting nitric oxide (NO) donor, requires
careful handling throughout its lifecycle, including its ultimate disposal.[1][2] While a specific
Safety Data Sheet (SDS) with detailed disposal instructions for NCX 466 is not publicly
available, established principles of laboratory chemical waste management provide a clear
framework for its safe disposition. This guide outlines the essential procedures for the proper
disposal of NCX 466, ensuring the safety of laboratory personnel and compliance with
regulatory standards.

Key Chemical and Safety Data

Understanding the properties of NCX 466 is the first step in determining the appropriate
disposal route. The following table summarizes key data for this compound.
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Property Value

(S)-5,6-bis(nitrooxy)hexyl (S)-2-(6-

methoxynaphthalen-2-yl)propanoate

Chemical Name

CAS Number 1262956-64-8
Molecular Formula C20H24N209
Molecular Weight 436.42 g/mol [1]
Appearance Solid powder

Short term (days to weeks) at 0 - 4°C; Long

Storage

term (months to years) at -20°C[1][2]
Solubility Soluble in DMSO[1]

For research use only, not for human or
Hazard Statement veterinary use.[1] Shipped as a non-hazardous

chemical for transportation purposes.[1]

Experimental Protocols: A Step-by-Step Disposal
Procedure

The disposal of NCX 466 should be approached with the understanding that it is a biologically
active research chemical. The following steps provide a general protocol for its safe disposal.
Note: Always consult your institution's Environmental Health and Safety (EHS) office for
specific guidance and to ensure compliance with local, state, and federal regulations.

Step 1: Waste Identification and Segregation

« ldentify: Classify all materials contaminated with NCX 466 as chemical waste. This includes
unused or expired compound, solutions containing NCX 466, and any labware (e.g., vials,
pipette tips, gloves) that has come into direct contact with the compound.

e Segregate: Do not mix NCX 466 waste with other waste streams such as regular trash,
biohazardous waste, or radioactive waste.[3][4]

Step 2: Containerization and Labeling
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o Container: Use a designated, leak-proof, and chemically compatible container for collecting
NCX 466 waste. The container should be in good condition and have a secure lid.

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "NCX 466," and the approximate concentration and quantity of the waste.
Include the date when the first waste was added to the container.

Step 3: Storage of Waste

e Location: Store the waste container in a designated satellite accumulation area within the
laboratory. This area should be under the control of the laboratory personnel and away from
general traffic.

» Conditions: Keep the waste container closed at all times, except when adding waste. Store it
in a secondary containment bin to prevent spills.

Step 4: Final Disposal

o Contact EHS: Once the waste container is full or has been in accumulation for the maximum
allowable time per institutional policy, contact your institution's EHS office to arrange for
pickup and disposal.

o Documentation: Complete any required waste pickup forms or documentation as instructed
by your EHS department.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of NCX 466.
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/NCX 466 Disposal Procedure A

Step 1: Identify & Segregate
Classify all NCX 466 contaminated materials as chemical waste.

Properly contained

y

Step 2: Containerize & Label
Use a designated, sealed container with a hazardous waste label.

ecurely stored

Step 3: Store Waste
Keep in a designated satellite accumulation area.

Ready for removal

y

Step 4: Arrange for Disposal
Contact institutional Environmental Health & Safety (EHS) for pickup.

inalize process

Step 5: Documentation
Complete all required waste disposal forms.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Disposal of NCX 466 in a
Laboratory Setting]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10782891/docs#navigating-the-safe-disposal-of-ncx-
466-in-a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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